N-(1-methoxypropan-2-yl)benzenesulfonamide

• IUPAC Name: N-(1-methoxypropan-2-yl)benzenesulfonamide
• InChI: InChI=1S/C10H15NO3S/c1-9(8-14-2)11-15(12,13)10-6-4-3-5-7-10/h3-7,9,11H,8H2,1-2H3
• InChI Key: RRBREGBNVNTYBQ-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)NS(=O)(=O)C1=CC=CC=C1
• Molecular Formula: C10H15NO3S
• Molecular Weight: 229.30 g/mol

Description

N-(1-methoxypropan-2-yl)benzenesulfonamide is a chemical compound with the molecular formula C10H15NO3S It is a sulfonamide derivative, which means it contains a sulfonamide group (-SO2NH2) attached to a benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-methoxypropan-2-yl)benzenesulfonamide typically involves the reaction of benzenesulfonyl chloride with 1-methoxypropan-2-amine. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction conditions often include a solvent like dichloromethane and a temperature range of 0-5°C to control the reaction rate and yield.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems allows for precise control of reaction parameters, leading to higher efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

N-(1-methoxypropan-2-yl)benzenesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfonic acids.

Reduction: Reduction reactions can convert the sulfonamide group to an amine group.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Substitution reactions may involve reagents like alkyl halides or acyl chlorides in the presence of a base.

Major Products Formed

Oxidation: Sulfonic acids.

Reduction: Amines.

Substitution: Various substituted benzenesulfonamides depending on the substituent introduced.

Scientific Research Applications

N-(1-methoxypropan-2-yl)benzenesulfonamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its antibacterial and antifungal properties.

Industry: Utilized in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-(1-methoxypropan-2-yl)benzenesulfonamide involves its interaction with specific molecular targets. In biological systems, it may inhibit enzymes by binding to their active sites, thereby preventing substrate binding and subsequent enzymatic activity. The sulfonamide group is known to mimic the structure of para-aminobenzoic acid (PABA), a substrate for bacterial enzymes, leading to competitive inhibition.

Comparison with Similar Compounds

Similar Compounds

• N-(1-methoxypropan-2-yl)-2,4,6-tri(propan-2-yl)benzenesulfonamide .
• 2,5-Dibromo-N-(1-methoxypropan-2-yl)benzenesulfonamide .

Uniqueness

N-(1-methoxypropan-2-yl)benzenesulfonamide is unique due to its specific structural features, such as the methoxy group and the sulfonamide linkage. These features contribute to its distinct chemical reactivity and biological activity compared to other sulfonamide derivatives.